3-Oxo-3-(tetrahydro-pyran-4-yl)-propionic Acid Tert-butyl Ester

• Molecular Formula: C12H20O4
• Molecular Weight: 228.28 g/mol
• IUPAC Name: tert-butyl 3-(oxan-4-yl)-3-oxopropanoate
• InChI: InChI=1S/C12H20O4/c1-12(2,3)16-11(14)8-10(13)9-4-6-15-7-5-9/h9H,4-8H2,1-3H3
• InChI Key: QPMIQZBKSIPOSD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CC(=O)C1CCOCC1

Description

3-Oxo-3-(tetrahydro-pyran-4-yl)-propionic Acid Tert-butyl Ester is a useful research compound. Its molecular formula is C12H20O4 and its molecular weight is 228.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

tert-Butanol (600 ul, 6 mmol) was added to a solution of 2,2-dimethyl-5-(tetrahydro-pyran-4-carbonyl)-[1,3]dioxane-4,6-dione (1.1 g, 4 mmol) in toluene (9.6 ml). The reaction mixture was heated under reflux conditions for 6 h and partitioned between ice water/brine 1/1 and iPrOAc. The layers were separated and the aqueous layer was extracted one more time with iPrOAc. The combined extracts were washed with ice water/brine 1/1, dried over sodium sulfate and filtered. The solvent was removed under reduced pressure to give the title compound (891 mg, 3.9 mmol; 91%) as brown oil which was sufficiently pure to be used in the next reaction step. MS (EI): m/z=228 [M]+.